Cas no 1806259-26-6 (Methyl 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806259-26-6
• MF: C₁₀H₈ClF₃INO₃
• MW: 409.528104782104
• CID: 4837232
• Update Time: 2025-07-22

Methyl 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H8ClF3INO3/c1-18-8(17)2-5-6(3-11)9(15)16-4-7(5)19-10(12,13)14/h4H,2-3H2,1H3
• InChI Key： LCKYOLDDZGFMDF-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=C(C(=CN=1)OC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetate

Comprehensive Overview of Methyl 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806259-26-6)

In the rapidly evolving field of organic chemistry, Methyl 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806259-26-6) has garnered significant attention due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and functional groups such as chloromethyl, iodo, and trifluoromethoxy, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in the development of novel bioactive molecules, making it a subject of interest in both academic and industrial settings.

The molecular structure of Methyl 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetate features a pyridine ring substituted with a chloromethyl group at the 3-position, an iodo substituent at the 2-position, and a trifluoromethoxy group at the 5-position. The presence of these functional groups enhances its reactivity, enabling diverse chemical transformations. For instance, the chloromethyl group can undergo nucleophilic substitution reactions, while the iodo substituent is pivotal in cross-coupling reactions, such as Suzuki or Sonogashira couplings. These attributes make the compound a valuable building block for constructing complex molecular architectures.

Recent trends in chemical research highlight a growing demand for trifluoromethoxy-containing compounds due to their enhanced metabolic stability and lipophilicity, which are critical in drug design. The trifluoromethoxy group in Methyl 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806259-26-6) contributes to these desirable properties, aligning with the pharmaceutical industry's focus on improving drug efficacy and bioavailability. Additionally, the compound's iodo substituent offers opportunities for radio-labeling, a technique increasingly used in diagnostic imaging and targeted therapy development.

From an agrochemical perspective, pyridine-based compounds like Methyl 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetate are explored for their potential as pest control agents. The trifluoromethoxy group, in particular, is known to enhance the biological activity of agrochemicals, making this compound a candidate for further investigation in crop protection formulations. Its structural features may contribute to the development of next-generation pesticides with improved environmental profiles and target specificity.

Synthetic accessibility is another key advantage of Methyl 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetate. The compound can be synthesized through well-established protocols involving halogenation and esterification reactions, ensuring reproducibility and scalability for industrial applications. Researchers often inquire about optimized synthetic routes and purification techniques for this compound, reflecting its practical relevance in laboratory and production settings.

In the context of green chemistry, the incorporation of trifluoromethoxy groups into organic molecules has been a topic of discussion due to the environmental impact of fluorinated compounds. While Methyl 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetate offers functional benefits, its sustainable synthesis and disposal remain areas of active research. Innovations in catalytic methods and solvent-free reactions are being explored to minimize the ecological footprint of such compounds.

Looking ahead, the versatility of Methyl 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806259-26-6) positions it as a promising candidate for interdisciplinary applications. Whether in drug discovery, agrochemical development, or material science, its unique combination of functional groups opens doors to innovative solutions. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing research and industrial processes.